4-(allyloxy)-N-(3-phenylpropyl)benzamide

• IUPAC Name: N-(3-phenylpropyl)-4-prop-2-enoxybenzamide
• InChI: InChI=1S/C19H21NO2/c1-2-15-22-18-12-10-17(11-13-18)19(21)20-14-6-9-16-7-4-3-5-8-16/h2-5,7-8,10-13H,1,6,9,14-15H2,(H,20,21)
• InChI Key: KPWIUOKJTYZFQX-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C(=O)NCCCC2=CC=CC=C2
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol

Description

4-(allyloxy)-N-(3-phenylpropyl)benzamide, also known as APB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

4-(allyloxy)-N-(3-phenylpropyl)benzamide has been used in various scientific research applications, including neuroscience, pharmacology, and toxicology. In neuroscience, this compound has been used as a tool to study the function of G-protein-coupled receptors (GPCRs) and their downstream signaling pathways. This compound has also been used to investigate the role of GPCRs in the regulation of dopamine release and the development of addiction.
In pharmacology, this compound has been used to study the effects of GPCR ligands on the activity of ion channels and the regulation of intracellular calcium levels. This compound has also been used to investigate the role of GPCRs in the development of cardiovascular diseases and cancer.
In toxicology, this compound has been used to study the toxicity of GPCR ligands and their potential adverse effects on human health. This compound has also been used to investigate the mechanisms of drug-induced liver injury and the development of drug resistance.

Mechanism of Action

4-(allyloxy)-N-(3-phenylpropyl)benzamide acts as a selective agonist for the GPCR known as GPR40. GPR40 is a receptor that is primarily expressed in pancreatic beta cells and is involved in the regulation of insulin secretion. This compound binds to GPR40 and activates downstream signaling pathways, leading to the release of insulin from pancreatic beta cells.
Biochemical and Physiological Effects:
This compound has been shown to have a significant effect on insulin secretion in vitro and in vivo. In vitro studies have demonstrated that this compound can increase insulin secretion from pancreatic beta cells by up to 200%. In vivo studies have shown that this compound can improve glucose tolerance and increase insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

4-(allyloxy)-N-(3-phenylpropyl)benzamide has several advantages for lab experiments, including its high purity, stability, and selectivity for GPR40. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

For the study of 4-(allyloxy)-N-(3-phenylpropyl)benzamide include the development of novel GPR40 agonists, investigation of the role of GPR40 in other physiological processes, and exploration of potential therapeutic applications.